Cas no 5440-46-0 (Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester
• CAS No: 5440-46-0
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 381907
• PubChem ID: 227948
• Update Time: 2025-04-19

Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(acetylamino)-2-pentyl-, 1,3-diethyl ester
• diethyl 2-acetamido-2-pentylpropanedioate
• diethyl 2-acetamido-2-pentyl-propanedioate
• Acetamino-pentyl-malonsaeure-diaethylester
• acetylamino-pentyl-malonic acid diethyl ester
• Acetylamino-pentyl-malonsaeure-diaethylester
• DTXSID20281112
• NSC20170
• diethyl(acetylamino)(pentyl)propanedioate
• NSC-20170
• 5440-46-0

• Inchi： 1S/C14H25NO5/c1-5-8-9-10-14(15-11(4)16,12(17)19-6-2)13(18)20-7-3/h5-10H2,1-4H3,(H,15,16)
• InChI Key： OJVZASWEPKHPDA-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCCCC)NC(C)=O)=O

Computed Properties

• Exact Mass: 287.17300
• Monoisotopic Mass: 287.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 384.4°Cat760mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.455
• PSA: 81.70000
• LogP: 1.95870